Cas no 1267314-48-6 (1-[(4-chlorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(4-chlorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267314-48-6
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD16674242
• CID: 5558816
• PubChem ID: 56828716
• Update Time: 2025-05-25

1-[(4-chlorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD16674242
• Inchi： 1S/C10H8ClN3O2/c11-8-3-1-7(2-4-8)5-14-6-9(10(15)16)12-13-14/h1-4,6H,5H2,(H,15,16)
• InChI Key： FSQWJZLVTKZYHB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[(4-chlorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid

1-[(4-Chlorophenyl)methyl]-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267314-48-6) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a triazole ring with a chlorophenyl group and a carboxylic acid moiety. The triazole ring, a five-membered heterocyclic structure containing three nitrogen atoms, is known for its stability and versatility in various chemical reactions. The presence of the chlorophenyl group introduces additional electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 1H-1,2,3-triazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. For instance, research has demonstrated that triazole-containing compounds can exhibit potent anti-inflammatory, anticancer, and antimicrobial activities. The carboxylic acid group in this compound further enhances its versatility by allowing for the formation of esters or amides, which can improve bioavailability and pharmacokinetic properties.

The synthesis of 1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step processes that combine click chemistry principles with traditional organic synthesis techniques. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which efficiently forms the triazole ring. This method not only ensures high yields but also enables precise control over the substitution pattern of the triazole moiety. The introduction of the chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity.

From a pharmacological perspective, triazole-based compounds have shown promise in targeting various biological pathways. For example, recent research has focused on their ability to inhibit kinases involved in cancer cell proliferation and survival. The chlorophenyl group in this compound may contribute to enhanced lipophilicity, which could improve membrane permeability and cellular uptake. Additionally, the carboxylic acid group can serve as a site for further modifications, such as conjugation with targeting ligands or prodrugs.

In terms of applications, triazole-containing molecules are increasingly being explored for their potential in drug delivery systems. The ability to functionalize the triazole ring with various groups makes it an ideal platform for designing nanoparticles or polymeric carriers with enhanced drug-loading capacities. Furthermore, the chlorophenyl group may impart additional stability to these systems under physiological conditions.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of triazole derivatives. Quantum mechanical calculations have revealed that the nitrogen atoms within the triazole ring can engage in hydrogen bonding and π–π interactions with biological targets. These interactions are critical for determining the binding affinity and selectivity of such compounds in therapeutic applications.

Moreover, environmental considerations are becoming increasingly important in the development of new chemical entities. Studies on the biodegradation of triazole-containing compounds have shown that their persistence in aquatic environments can vary depending on their structural features. The presence of electron-withdrawing groups like chlorine can influence microbial degradation pathways, making it essential to assess their environmental impact during preclinical development.

In conclusion, 1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid represents a versatile and promising molecule with diverse applications in organic synthesis and drug discovery. Its unique combination of structural features makes it an attractive candidate for further exploration across multiple disciplines within chemistry and biology.